5'-nitrospiro[1,3-dioxane-2,3'-indol]-2'(1'H)-one

• Molecular Formula: C11H10N2O5
• Molecular Weight: 250.21 g/mol
• IUPAC Name: 5'-nitrospiro[1,3-dioxane-2,3'-1H-indole]-2'-one
• InChI: InChI=1S/C11H10N2O5/c14-10-11(17-4-1-5-18-11)8-6-7(13(15)16)2-3-9(8)12-10/h2-3,6H,1,4-5H2,(H,12,14)
• InChI Key: WCEFWTXRXYPMEI-UHFFFAOYSA-N
• Canonical SMILES: C1COC2(C3=C(C=CC(=C3)[N+](=O)[O-])NC2=O)OC1

Description

5'-nitrospiro[1,3-dioxane-2,3'-indol]-2'(1'H)-one is a useful research compound. Its molecular formula is C11H10N2O5 and its molecular weight is 250.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5-nitroisatin (5.00 g, 26.0 mmol), 1,3 propandiol (4.76 mL , 65 mmol, 2.5 eq) and p-toluenesulfonic acid mono-hydrate (0.989 g, 5.2 mmol, 0.2 mol %)) in benzene (500 mL) was refluxed with a Dean Stark Trap for 23 hr. The benzene was decanted off and concentrated. The crude product was purified on Biotage KP silica gel eluting with 50/50 petroleum ether/EtOAc to give the title compound as an off white solid (1.78 g, 27% yield). NMR (300 Mz, DMSO-d6): consistent.